Cas no 950410-05-6 (5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine)

• Product Name: 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine
• CAS No: 950410-05-6
• MF: C₁₀H₁₅BrN₄
• MW: 271.156900644302
• MDL: MFCD18536520
• CID: 4721909
• Update Time: 2025-05-24

5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(4-ethylpiperazin-1-yl)pyrimidine
• HMS1631I15
• AM87486
• 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine

• MDL： MFCD18536520
• Inchi： 1S/C10H15BrN4/c1-2-14-3-5-15(6-4-14)10-12-7-9(11)8-13-10/h7-8H,2-6H2,1H3
• InChI Key： JMVPUQAKHMQWAF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1.5
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine

Recent Advances in the Study of 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine (CAS: 950410-05-6)

The compound 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine (CAS: 950410-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrimidine core substituted with a bromine atom and an ethylpiperazine moiety, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine derivatives. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of kinase inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance biological activity.

In terms of pharmacological properties, molecular docking studies have revealed that the ethylpiperazine group contributes significantly to the binding affinity of this compound with various protein targets. Research published in Bioorganic & Medicinal Chemistry Letters (2024) showed that derivatives of 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine exhibit moderate to high inhibitory activity against several cancer cell lines, with IC50 values ranging from 0.5 to 10 μM. These findings suggest its potential as a lead compound for anticancer drug development.

The compound's pharmacokinetic profile has also been investigated in recent preclinical studies. A 2024 study in Drug Metabolism and Disposition reported that 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. This characteristic, combined with its moderate permeability in Caco-2 cell assays, indicates promising drug-like properties for oral administration.

Emerging research has explored the application of this compound in other therapeutic areas beyond oncology. A recent study in ACS Chemical Neuroscience (2023) demonstrated that structurally modified derivatives show affinity for serotonin receptors, suggesting potential applications in central nervous system disorders. The versatility of this scaffold highlights its importance in medicinal chemistry research.

From a synthetic chemistry perspective, novel methodologies for the preparation of 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine have been developed to improve yield and purity. A 2024 publication in Organic Process Research & Development described an optimized two-step synthesis with an overall yield of 78%, representing a significant improvement over previous methods. This advancement facilitates larger-scale production for further biological evaluation.

In conclusion, 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine (CAS: 950410-05-6) represents a valuable chemical entity with diverse applications in drug discovery. Recent studies have elucidated its potential as a versatile scaffold for developing therapeutics targeting various diseases, particularly cancer. Continued research into structure-activity relationships and mechanism of action will likely yield more potent and selective derivatives in the coming years.